Cas no 2026198-09-2 (2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide
• CAS No: 2026198-09-2
• MF: C₁₀H₁₅IN₄O
• MW: 334.156773805618
• CID: 6451549
• PubChem ID: 165794368
• Update Time: 2025-07-02

2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide
• EN300-1140721
• 2026198-09-2

• Inchi： 1S/C10H15IN4O/c1-6(15-5-7(11)4-13-15)9(10(12)16)14-8-2-3-8/h4-6,8-9,14H,2-3H2,1H3,(H2,12,16)
• InChI Key： WNJXMJSQCRTKKP-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C(C)C(C(N)=O)NC1CC1

Computed Properties

• Exact Mass: 334.02906g/mol
• Monoisotopic Mass: 334.02906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide

Introduction to 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide (CAS No. 2026198-09-2)

2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide, identified by its Chemical Abstracts Service (CAS) number 2026198-09-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both cyclopropyl and pyrazole moieties, which are known for their diverse biological activities. The structural features of this molecule, particularly the 4-iodo substituent on the pyrazole ring and the cyclopropylamino side chain, make it a promising candidate for further exploration in drug discovery and development.

The pyrazole scaffold is a heterocyclic aromatic compound that has been widely studied due to its broad spectrum of biological activities. Pyrazole derivatives are known to exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of an iodo group at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This modification allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in the construction of more complex molecular architectures.

The cyclopropylamino moiety is another key feature of this compound. Cyclopropane derivatives are recognized for their unique chemical stability and biological potency. The incorporation of a cyclopropyl group into an amine framework can influence both the electronic and steric properties of the molecule, potentially affecting its binding affinity to biological targets. This structural element has been explored in various drug candidates due to its ability to improve metabolic stability and bioavailability.

In recent years, there has been growing interest in the development of novel small molecules targeting inflammatory and immunological pathways. The combination of a pyrazole core with an iodinated substituent suggests potential applications in modulating immune responses. For instance, studies have shown that certain pyrazole derivatives can interact with immune receptors or signaling pathways, leading to therapeutic effects in conditions such as autoimmune diseases or chronic inflammation. The 4-iodo group may serve as a handle for further derivatization, enabling the design of molecules with enhanced specificity and efficacy.

Moreover, the butanamide backbone provides a pharmacophoric motif that is commonly found in bioactive compounds. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. The specific arrangement of atoms in this compound's structure may contribute to its interaction with proteins or enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide for potential biological activity. These tools allow researchers to predict how a molecule might behave within a biological system, helping to identify promising candidates for further experimental validation. Such computational approaches have been instrumental in accelerating drug discovery pipelines and reducing the time required to bring new therapeutic agents to market.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic strategies may include nucleophilic substitution reactions at the iodine atom, followed by functional group interconversions to introduce the cyclopropylamino moiety. The use of palladium-catalyzed cross-coupling reactions is particularly relevant here, as these methods provide efficient routes to construct complex heterocyclic frameworks.

In conclusion, 2-(cyclopropylamino)-3-(4-iodo-1H-pyrazol-1-yl)butanamide (CAS No. 2026198-09-2) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features—combining a pyrazole core with an iodine substituent and a cyclopropylamino side chain—make it a valuable scaffold for further exploration. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics targeting inflammation, immunity, and other critical disease mechanisms.